Cas no 98486-55-6 (1-methylcycloheptan-1-amine hydrochloride)

• Product Name: 1-methylcycloheptan-1-amine hydrochloride
• CAS No: 98486-55-6
• MF: C₈H₁₈ClN
• MW: 163.68822145462
• MDL: MFCD16547586
• CID: 4667831
• Update Time: 2025-06-14

1-methylcycloheptan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-methylcycloheptan-1-amine hydrochloride

• MDL： MFCD16547586
• Inchi： 1S/C8H17N.ClH/c1-8(9)6-4-2-3-5-7-8;/h2-7,9H2,1H3;1H
• InChI Key： PYAQPESIQXDACK-UHFFFAOYSA-N
• SMILES： NC1(C)CCCCCC1.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

1-methylcycloheptan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 1-methylcycloheptan-1-amine hydrochloride

Comprehensive Overview of 1-Methylcycloheptan-1-amine Hydrochloride (CAS No. 98486-55-6): Properties, Applications, and Industry Insights

1-Methylcycloheptan-1-amine hydrochloride (CAS No. 98486-55-6) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. This cycloheptane derivative features a methyl group and an amine functional group, forming a hydrochloride salt that enhances its stability and solubility. Researchers are increasingly exploring its potential as a building block in drug discovery, particularly for central nervous system (CNS) targeting molecules, given its ability to modulate lipophilicity and bioavailability.

The compound’s molecular formula, C₈H₁₈ClN, reflects its hybrid character—combining a seven-membered ring with a charged amine group. This structure aligns with current trends in fragment-based drug design (FBDD), where medium-sized rings like cycloheptane cores are prized for their conformational flexibility. Recent studies highlight its utility in GPCR-targeted therapies, a hot topic in 2024 due to breakthroughs in neurodegenerative disease treatment. Unlike rigid aromatic systems, 1-methylcycloheptan-1-amine offers torsional freedom, enabling optimized receptor binding.

From a synthetic perspective, CAS 98486-55-6 is typically prepared via reductive amination of 1-methylcycloheptanone, followed by hydrochloric acid salt formation. The process emphasizes green chemistry principles—a major industry focus—with newer protocols using catalytic hydrogenation to reduce waste. Analytical characterization via HPLC-MS and NMR confirms high purity (>98%), critical for regulatory compliance in API intermediates manufacturing. Storage recommendations include airtight containers at 2–8°C to prevent deliquescence, a practical consideration for lab technicians.

Market analysts note rising demand for 1-methylcycloheptan-1-amine HCl in peptide mimetics development, driven by the booming weight-loss drug sector. Its secondary amine moiety facilitates N-alkylation reactions, enabling diverse derivatization—a key advantage over primary amines in structure-activity relationship (SAR) studies. Patent filings from 2020–2024 reveal its incorporation into allosteric modulators for metabolic disorders, coinciding with global interest in diabetes and obesity therapeutics.

Safety profiles of 98486-55-6 are well-documented; standard organic compound handling protocols apply. Unlike many amine salts, it exhibits low volatility, reducing inhalation risks. Environmental assessments show moderate biodegradability, prompting recommendations for advanced oxidation processes (AOPs) in wastewater treatment—an eco-conscious approach aligning with ESG goals. These attributes make it a sustainable choice compared to traditional heterocyclic amines.

Emerging applications include corrosion inhibition in industrial fluids, where its film-forming ability outperforms linear amines. Material scientists also utilize it as a crosslinking agent in epoxy resins, leveraging its steric hindrance to control curing kinetics—a niche but growing use case. For academic researchers, CAS 98486-55-6 serves as a model substrate in asymmetric hydrogenation experiments, a technique dominating recent Nobel Prize in Chemistry discussions.

To address common search queries: "Is 1-methylcycloheptan-1-amine hydrochloride water-soluble?"—Yes, due to its ionic nature. "What distinguishes it from cyclohexylamine analogs?"—The larger ring size reduces ring strain, enabling distinct conformational equilibria. Suppliers often highlight its scalable synthesis and GMP-grade availability, responding to pharma industry needs for audit-ready documentation. Future directions may explore its role in RNA-targeting small molecules, a frontier in rare disease therapeutics.